Cas no 2228001-00-9 (rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid
• CAS No: 2228001-00-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5974374
• PubChem ID: 165586160
• Update Time: 2025-07-15

rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid
• EN300-1525750
• rac-2-[(1R,2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclopentyl]acetic acid
• 2228001-00-9

• Inchi： 1S/C27H32N2O5/c1-17(26(32)29-24-12-6-7-18(24)15-25(30)31)13-14-28-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23-24H,6-7,12-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17?,18-,24+/m0/s1
• InChI Key： OBMJUBJRPAXAMX-DEGRPQNXSA-N
• SMILES： OC(C[C@@H]1CCC[C@H]1NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid

Rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic Acid (CAS No. 2228001-00-9): An Overview

Rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid (CAS No. 2228001-00-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a cyclopentyl ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). This group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for protecting amino groups during the synthesis of peptides and other complex molecules. The cyclopentyl ring, on the other hand, adds structural rigidity and conformational constraint to the molecule, which can be crucial for optimizing the binding affinity and selectivity of the final product.

Recent studies have highlighted the potential applications of Rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound's unique structure allows it to selectively bind to the active site of the enzyme, thereby blocking its catalytic activity and potentially slowing down disease progression.

In another study, scientists at a leading pharmaceutical company explored the use of this compound as a prodrug for enhancing drug delivery. The Fmoc group was used to mask the active moiety, which was then cleaved off in vivo by specific enzymes, releasing the active drug at the target site. This approach not only improved the pharmacokinetic properties of the drug but also reduced its potential side effects.

The synthetic route for producing Rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid has been extensively studied and optimized. One common method involves the coupling of a protected amino acid with a cyclopentyl derivative using standard peptide coupling reagents such as HATU or EDC·HCl. The resulting intermediate is then deprotected under mild conditions to yield the final product. This synthetic strategy ensures high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of Rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid have also been well-characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, Rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation.

The future prospects for Rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes that can be scaled up for industrial production.

In conclusion, Rac-2-(1R,2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid (CAS No. 2228001-00-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development into novel therapeutic agents.